Cas no 51952-42-2 (2-Pentene, 5-bromo-)

2-Pentene, 5-bromo- structure
2-Pentene, 5-bromo- structure
Product Name:2-Pentene, 5-bromo-
CAS No:51952-42-2
MF:C5H9Br
MW:149.028960943222
CID:360983
PubChem ID:11073580
Update Time:2025-04-19

2-Pentene, 5-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentene, 5-bromo-
    • 5-Bromo-2-pentene
    • 5-bromopent-2-ene
    • LogP
    • CS-0245338
    • SCHEMBL1697591
    • (E)-5-bromo-2-pentene
    • EN300-7574093
    • 51952-42-2
    • 7515-62-0
    • (E)-5-bromopent-2-ene
    • starbld0035189
    • SCHEMBL1697589
    • (e)-3-pentenyl bromide
    • 2-Pentene, 5-bromo-, (2E)-
    • EN300-303350
    • (2E)-5-BROMOPENT-2-ENE
    • Inchi: 1S/C5H9Br/c1-2-3-4-5-6/h2-3H,4-5H2,1H3/b3-2+
    • InChI Key: NXUCEINLRQGOSH-NSCUHMNNSA-N
    • SMILES: BrCC/C=C/C

Computed Properties

  • Exact Mass: 147.98877
  • Monoisotopic Mass: 147.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 39.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.2715
  • Melting Point: -106.7°C (estimate)
  • Boiling Point: 114.3°C (estimate)
  • Refractive Index: 1.4695
  • PSA: 0

2-Pentene, 5-bromo- Pricemore >>

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